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Compound of Interest

Ethyl 1,3-benzothiazole-2-
Compound Name:
carboxylate

Cat. No.: B186307

An In-depth Technical Guide to the Safe Handling of Ethyl 1,3-benzothiazole-2-carboxylate

For researchers, scientists, and drug development professionals, the integrity of our work is
intrinsically linked to the safety of our laboratory practices. This guide provides a
comprehensive overview of the critical safety and handling information for Ethyl 1,3-
benzothiazole-2-carboxylate (CAS No. 32137-76-1), a key building block in medicinal
chemistry and materials science.[1] This document moves beyond a simple recitation of safety
data sheet (SDS) information, offering a synthesized and practical framework for its responsible
use.

Chemical and Physical Identity

Ethyl 1,3-benzothiazole-2-carboxylate is a heterocyclic compound featuring a benzothiazole

core functionalized with an ethyl ester group.[1] This structure makes it a valuable intermediate
for the synthesis of a wide range of biologically active molecules.[1] A clear understanding of its
physical properties is the first step in ensuring its safe handling.
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Property Value Source(s)
CAS Number 32137-76-1 [2][3]
Molecular Formula C10H9NO:2S [41[5]
Molecular Weight 207.25 g/mol [41[5]
Appearance White to very pale yellow solid e
(crystal/powder)
Melting Point 68-72 °C [6][7]
Purity Typically >98.0% (by GC) [4]16]

Hazard Identification and Risk Assessment

The hazard classification for Ethyl 1,3-benzothiazole-2-carboxylate can vary between
suppliers. While some safety data sheets indicate that the product does not meet the criteria for
hazard classification according to Regulation (EC) No 1272/2008, it is prudent to handle it with
care, considering the potential hazards associated with related benzothiazole compounds.[6]
For instance, the parent compound, benzothiazole, is classified as toxic if swallowed or in
contact with skin, harmful if inhaled, and causes serious eye irritation.[8][9] Therefore, a
conservative approach to safety is warranted.

Potential Hazards (based on related compounds):

» Acute Toxicity (Oral, Dermal, Inhalation): May be harmful if swallowed, in contact with skin, or
if inhaled.[9]

o Eye Irritation: May cause serious eye irritation.[9]

 Skin Irritation: May cause skin irritation.[10]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is essential. The following protocol is
recommended for handling Ethyl 1,3-benzothiazole-2-carboxylate in a laboratory setting.
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Standard Laboratory Attire

e Lab Coat: A full-length lab coat should be worn at all times.

e Closed-toe Shoes: These are mandatory to protect against spills.

Specific PPE

» Eye Protection: Safety glasses with side shields are the minimum requirement.[11] When
there is a risk of splashing, safety goggles or a face shield should be used.[6][12]

» Gloves: Chemical-resistant gloves, such as nitrile gloves, should be worn.[4][11] It is crucial
to inspect gloves for any signs of degradation or perforation before use and to practice
proper glove removal techniques to avoid skin contact.[11]

» Respiratory Protection: Handling of the solid should be done in a manner that avoids dust
formation.[11] If there is a potential for aerosolization or if working outside of a well-ventilated
area, a NIOSH-approved respirator should be used.[6][8][13]
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Caption: PPE Selection Workflow for Handling Ethyl 1,3-benzothiazole-2-carboxylate.

Safe Handling and Storage
Engineering Controls

o Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood, especially when handling larger quantities or when there is a potential for dust or
vapor generation.[6]
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e Eyewash Stations and Safety Showers: These should be readily accessible in the immediate
work area.[8][13][14]

Handling Procedures

» Preparation: Before handling, ensure all necessary PPE is donned correctly and that the
work area is clean and uncluttered.

o Dispensing: When weighing or transferring the solid, do so carefully to minimize dust
formation.[11]

e Avoidance of Contact: Avoid contact with skin, eyes, and clothing.[6]

e Hygiene: Do not eat, drink, or smoke in the laboratory.[8][9] Wash hands thoroughly after
handling the compound, even if gloves were worn.[8][11]

Storage

o Container: Keep the container tightly closed to prevent contamination and potential release.

[6]
e Location: Store in a cool, dark, and well-ventilated place.[6][13]

e Incompatible Materials: Store away from strong oxidizing agents and strong bases.[13][14]
[15]

Emergency Procedures

In the event of an exposure or spill, a rapid and informed response is critical.
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Incident Occurs
(Spill or Exposure)

Personal Exposure?

gestion

Skin Contact:
- Remove contaminated clothing
- Wash with soap and water for 15 min

Eye Contact: Inhalation: Ingestion:
- Rinse with water for 15 min - Move to fresh air - Rinse mouth
- Remove contact lenses if possible - Provide artificial respiration if needed - Do NOT induce vomiting

Small Spill:
Seek Immediate Medical Attention - Absorb with inert material
- Place in a sealed container for disposal

Large Spill:
- Evacuate the area
- Contact EHS

Decontaminate the Area

Click to download full resolution via product page

Caption: Emergency Response Decision Tree for Ethyl 1,3-benzothiazole-2-carboxylate
Incidents.

First-Aid Measures
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In Case of Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also
under the eyelids.[8] Seek immediate medical attention.[8]

In Case of Skin Contact: Wash off immediately with plenty of soap and water for at least 15
minutes.[8] Remove contaminated clothing.[8] If skin irritation persists, seek medical
attention.[13]

If Inhaled: Move the person to fresh air.[8] If breathing is difficult, give oxygen.[8] Seek
medical attention if you feel unwell.[8]

If Swallowed: Do NOT induce vomiting.[8] Rinse mouth with water and then drink plenty of
water.[14][16] Call a physician or poison control center immediately.[8]

Accidental Release Measures

Personal Precautions: Ensure adequate ventilation and wear appropriate PPE as outlined in
Section 3.[11]

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.

Clean-up: For small spills, sweep up the solid material, avoiding dust generation, and place it
in a suitable, closed container for disposal.[11] For larger spills, it may be necessary to
evacuate the area and contact environmental health and safety personnel.

Stability and Reactivity

Chemical Stability: The product is chemically stable under standard ambient conditions
(room temperature).

Conditions to Avoid: No specific conditions to avoid are typically listed, but it is good practice
to protect from moisture and excessive heat.[14]

Incompatible Materials: Strong oxidizing agents and strong bases.[13][14][15]

Hazardous Decomposition Products: Under fire conditions, hazardous combustion gases
such as carbon oxides, nitrogen oxides (NOx), and sulfur oxides may be produced.[13]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC146390010&productDescription=BENZOTHIAZOLE+97%25+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146390010&productDescription=BENZOTHIAZOLE+97%25+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146390010&productDescription=BENZOTHIAZOLE+97%25+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146390010&productDescription=BENZOTHIAZOLE+97%25+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1386030&productDescription=ETHYL+CARBAZATE+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146390010&productDescription=BENZOTHIAZOLE+97%25+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146390010&productDescription=BENZOTHIAZOLE+97%25+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146390010&productDescription=BENZOTHIAZOLE+97%25+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146390010&productDescription=BENZOTHIAZOLE+97%25+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118090025&countryCode=US&language=en
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=14373
https://www.fishersci.com/store/msds?partNumber=AC146390010&productDescription=BENZOTHIAZOLE+97%25+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.capotchem.cn/doc/viewmsds_5398-36-7.html
https://www.capotchem.cn/doc/viewmsds_5398-36-7.html
https://www.fishersci.com/store/msds?partNumber=AC118090025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1386030&productDescription=ETHYL+CARBAZATE+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118090025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC09501DA&productDescription=1%2C3-THIAZOLE-2-CARBOXYLI+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1386030&productDescription=ETHYL+CARBAZATE+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Toxicological and Ecological Information
Toxicological Data

Specific toxicological data for Ethyl 1,3-benzothiazole-2-carboxylate is not extensively
available in the public domain. However, based on the data for the parent compound,
benzothiazole, there is potential for toxicity.[17] It is important to handle this compound as if it
were potentially toxic and to avoid all unnecessary exposure.

Ecological Data

There is limited ecological data available for this specific compound. As a general principle for
all laboratory chemicals, prevent release into the environment. Dispose of the chemical and its
container in accordance with local, regional, and national regulations.

Disposal Considerations

Dispose of unused material and its container at an approved waste disposal plant.[8] Do not
allow the product to be released into the environment.

References
» Directpcw. (2023). Safety Data Sheet - ETHYL BENZOATE.

e ChemSrc. (2025). ethyl 1,3-benzothiazole-2-carboxylate.

o Franklin International. (2018). Safety Data Sheet - PSA-832.

e Synerzine. (2019). SAFETY DATA SHEET Benzothiazole.

e PubChem. (n.d.). 2-Ethyl-1,3-benzothiazole.

o Fisher Scientific. (2024). SAFETY DATA SHEET - Ethyl 2-aminothiazole-4-carboxylate.

e Connor, T. H. (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs.
NIOSH.

» U.S. Environmental Protection Agency. (2004). Provisional Peer Reviewed Toxicity Values for
Benzothiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. China Intermediates Ethyl 2-amino-1,3-benzothiazole-6-carboxylate for critical molecular
building block Manufacturer, Factory | Unibrom [unibrom.com]

2. ETHYL 1,3-BENZOTHIAZOLE-2-CARBOXYLATE | 32137-76-1 [chemicalbook.com]
3. Ethyl 1,3-benzothiazole-2-carboxylate [synhet.com]

. labproinc.com [labproinc.com]

. Ethyl Benzothiazole-2-carboxylate | 32137-76-1 | TCI AMERICA [tcichemicals.com]
. tcichemicals.com [tcichemicals.com]

. chemsynthesis.com [chemsynthesis.com]

. fishersci.com [fishersci.com]
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. dcfinechemicals.com [dcfinechemicals.com]
10. fishersci.com [fishersci.com]

11. capotchem.cn [capotchem.cn]

12. pppmag.com [pppmag.com]

13. fishersci.com [fishersci.com]

14. fishersci.com [fishersci.com]

15. fishersci.com [fishersci.com]

16. directpcw.com [directpcw.com]
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To cite this document: BenchChem. [Safety and handling information for Ethyl 1,3-
benzothiazole-2-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186307#safety-and-handling-information-for-ethyl-1-
3-benzothiazole-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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